N-ethyl-2-(2-((2-(4-fluorophenyl)-2-oxoethyl)thio)thiazol-4-yl)acetamide

• IUPAC Name: N-ethyl-2-[2-[2-(4-fluorophenyl)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C15H15FN2O2S2/c1-2-17-14(20)7-12-8-21-15(18-12)22-9-13(19)10-3-5-11(16)6-4-10/h3-6,8H,2,7,9H2,1H3,(H,17,20)
• InChI Key: JVQMWIRRHWNCQB-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CC1=CSC(=N1)SCC(=O)C2=CC=C(C=C2)F
• Molecular Formula: C15H15FN2O2S2
• Molecular Weight: 338.4 g/mol

Description

N-ethyl-2-(2-((2-(4-fluorophenyl)-2-oxoethyl)thio)thiazol-4-yl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. It is a thiazole derivative that has been synthesized using a specific method, and its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments, as well as future directions, have been studied in detail.

Scientific Research Applications

Analysis and Detection in Environmental Studies

Research on dimethenamid (a compound with structural similarities) and flufenacet, including their sulfonic and oxanilic acid degradates, in natural water showcases the environmental monitoring applications of thiazole derivatives. The study by Zimmerman, Schneider, and Thurman (2002) developed methods for detecting these compounds in surface water, contributing to our understanding of herbicide transport and persistence in aquatic environments (Zimmerman et al., 2002).

Therapeutic and Biological Activities

Compounds structurally related to "N-ethyl-2-(2-((2-(4-fluorophenyl)-2-oxoethyl)thio)thiazol-4-yl)acetamide" have been studied for their therapeutic potentials, such as anticancer and anti-inflammatory activities. For example, Sunder and Maleraju (2013) synthesized derivatives with significant anti-inflammatory activity, demonstrating the medicinal chemistry applications of thiazole derivatives (Sunder & Maleraju, 2013).

Material Science Applications

Thiazole-based compounds have also found applications in material science, such as in the development of conducting polymers with optoelectronic properties. Camurlu and Guven (2015) investigated thiazole-containing monomers for their electrochemical polymerization and optoelectronic properties, highlighting the utility of these compounds in developing materials with potential electronic applications (Camurlu & Guven, 2015).

Antimicrobial and Antitumor Research

Thiazole derivatives have been evaluated for their antimicrobial and antitumor properties. Studies by Shirai et al. (2013) on sulfide and sulfone derivatives of thiazole demonstrated good in vitro antiamoebic activity, contributing to the search for new antimicrobial agents (Shirai et al., 2013).